Cas no 14937-45-2 (tributyl(hexadecyl)phosphonium;bromide)

• Product Name: tributyl(hexadecyl)phosphonium;bromide
• CAS No: 14937-45-2
• MF: C₂₈H₆₀BrP
• MW: 507.653769493103
• MDL: MFCD00011775
• CID: 49975
• PubChem ID: 87571394
• Update Time: 2025-06-08

tributyl(hexadecyl)phosphonium;bromide Chemical and Physical Properties

Names and Identifiers

• Tributyl(hexadecyl)phosphonium bromide
• (n-Hexadecyl)tri-n-butylphosphonium bromide
• Hexadecyltrinbutylphosphoniumbromidewhitextl
• Cetyltri-n-butyl phosphonium bromide~Tri-n-butylhexadecylphosphonium bromide
• Tributylhexadecylphosphonium bromide
• Cetyltributylphosphonium bromide
• Hexadecyltributylphosphonium Bromide
• tributyl(hexadecyl)phosphanium,bromide
• TBHDPB
• HISHICOLIN PX-416B
• Tributyl(hexadecyl)
• Hexadecyl tributyl p
• hexadecyltributyl ammonium bromide
• tributyl(cetyl)phosphonium bromide
• tributylhexadecyl-phosphoniubromide
• Phosphonium, tributylhexadecyl-, bromide
• tributyl(hexadecyl)phosphanium bromide
• Phosphonium, tributylhexadecyl-, bromide (1:1)
• Hexadecyltri-n-butylphosphonium bromide
• AK117235
• Hexadecyl tributyl phosphonium bromide
• C28H60BrP
• SCHE
• tributyl(hexadecyl)phosphonium;bromide
• tri-n-butylhexadecylphosphonium bromide
• DTXSID50884776
• hexadecyltributyl-phosphonium bromide
• tributyl-hexadecyl phosphonium bromide
• hexadecyl-tributylphosphonium bromide
• 14937-45-2
• CS-W023037
• NS00053695
• hexadecyltributyphosphonium bromide
• H1047
• tri-n-butylhexadecylphophonium bromide
• hexadecyl-tri-n-butyl-phosphonium bromide
• AKOS015833025
• n-hexadecyl-tri-n-butylphosphonium bromide
• FT-0657885
• EINECS 239-014-9
• MFCD00011775
• cetyl tri-n-butyl phosphonium bromide
• CHEMBL110738
• tributyl(hexadecyl)phosphanium;bromide
• SCHEMBL197090
• hexadecyltributyl phosphonium bromide
• RYVBINGWVJJDPU-UHFFFAOYSA-M
• (n-Hexadecyl)-tri-n-butylphosphonium bromide
• hexadecyl tributylphosphonium bromide
• A808884
• P20281
• n-Hexadecyl tri-n-butylphosphonium bromide
• W-108087
• cetyl tributyl phosphonium bromide
• AS-66905
• DB-063800
• DTXCID301024200

• MDL： MFCD00011775
• Inchi： 1S/C28H60P.BrH/c1-5-9-13-14-15-16-17-18-19-20-21-22-23-24-28-29(25-10-6-2,26-11-7-3)27-12-8-4;/h5-28H2,1-4H3;1H/q+1;/p-1
• InChI Key： RYVBINGWVJJDPU-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CCCC)(CCCC)(CCCC)CCCCCCCCCCCCCCCC
• BRN： 4167404

Computed Properties

• Exact Mass: 506.36200
• Monoisotopic Mass: 506.361601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals
• Density: g/cm3
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 13.59000
• LogP: 7.88960
• Solubility: Not determined
• Sensitiveness: Hygroscopic

tributyl(hexadecyl)phosphonium;bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on tributyl(hexadecyl)phosphonium;bromide

Tributyl(hexadecyl)phosphonium; Bromide (CAS No. 14937-45-2): An Overview of Its Properties and Applications

Tributyl(hexadecyl)phosphonium; bromide (CAS No. 14937-45-2) is a quaternary phosphonium salt that has garnered significant attention in recent years due to its unique properties and diverse applications in various fields, including catalysis, materials science, and pharmaceuticals. This compound is characterized by its long alkyl chains, which confer it with excellent solubility in organic solvents and unique physicochemical properties.

The molecular structure of tributyl(hexadecyl)phosphonium; bromide consists of a central phosphorus atom bonded to three butyl groups and one hexadecyl group, with a bromide counterion. The presence of the long hexadecyl chain imparts amphiphilic characteristics to the molecule, making it an effective surfactant and emulsifier. This property is particularly useful in the formulation of emulsions and dispersions in industrial processes.

In the field of catalysis, tributyl(hexadecyl)phosphonium; bromide has been explored as a phase-transfer catalyst (PTC). Phase-transfer catalysis involves the transfer of a reactant from one phase to another, typically from an aqueous phase to an organic phase, where the reaction can proceed more efficiently. Recent studies have demonstrated that this compound can significantly enhance the rate and selectivity of various organic transformations, such as nucleophilic substitutions and condensation reactions.

One notable application of tributyl(hexadecyl)phosphonium; bromide in catalysis is in the synthesis of fine chemicals and pharmaceutical intermediates. For instance, a study published in the Journal of Catalysis reported that this compound facilitated the efficient synthesis of chiral amines through asymmetric phase-transfer catalysis. The high enantioselectivity achieved in these reactions highlights the potential of tributyl(hexadecyl)phosphonium; bromide as a versatile catalyst in chiral synthesis.

Beyond catalysis, tributyl(hexadecyl)phosphonium; bromide has also found applications in materials science. Its amphiphilic nature makes it suitable for use as a template or stabilizing agent in the synthesis of nanostructured materials. Research published in Advanced Materials demonstrated that this compound can be used to control the morphology and size of nanoparticles, such as gold and silver nanoparticles, which are crucial for applications in electronics and biomedicine.

In the pharmaceutical industry, tributyl(hexadecyl)phosphonium; bromide has been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes due to the amphiphilic nature of the molecule. This property makes it a promising candidate for developing new antimicrobial formulations.

The environmental impact of tributyl(hexadecyl)phosphonium; bromide is another area of active research. While quaternary phosphonium salts are generally considered to be biodegradable, their environmental fate and potential ecotoxicity need to be carefully evaluated. Recent studies have focused on understanding the biodegradation pathways and ecotoxicological effects of these compounds to ensure their safe use in industrial applications.

In conclusion, tributyl(hexadecyl)phosphonium; bromide (CAS No. 14937-45-2) is a multifunctional compound with a wide range of applications in catalysis, materials science, and pharmaceuticals. Its unique molecular structure confers it with valuable properties such as amphiphilicity, phase-transfer catalytic activity, and antimicrobial activity. Ongoing research continues to uncover new applications and optimize its performance in various fields, making it an important compound for future developments.